Cas no 1246998-10-6 (2-(Pentafluorosulfur)aniline)
2-(Pentafluorosulfur)aniline structure
Product Name:2-(Pentafluorosulfur)aniline
CAS No:1246998-10-6
MF:C6H6F5NS
MW:219.175557613373
MDL:MFCD21362226
CID:4457120
PubChem ID:49846465
Update Time:2025-04-24
2-(Pentafluorosulfur)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(Pentafluorosulfur)aniline
- E?-sulfanyl)aniline
- Sulfur, (2-aminophenyl)pentafluoro-, (OC-6-21)-
- DTXSID40678641
- PS-11476
- 695-347-3
- 2-Aminophenylsulfur pentafluoride
- 1246998-10-6
- SCHEMBL2792289
- SB79449
- 2-Aminophenylsulphur pentafluoride
- 2-(Pentafluoro-lambda~6~-sulfanyl)aniline
- 2-(pentafluoro-
- 2-(pentafluoro-lambda6-sulfanyl)aniline
- 2-(Pentafluorosulfanyl)aniline
- AKOS025213186
- MFCD21362226
- 2-(Pentafluorothio)aniline, 2-(Pentafluorosulphanyl)aniline
-
- MDL： MFCD21362226
- Inchi： 1S/C6H6F5NS/c7-13(8,9,10,11)6-4-2-1-3-5(6)12/h1-4H,12H2
- InChI Key： PBQAAOKNAPOLGK-UHFFFAOYSA-N
- SMILES： C1C(=C(N)C=CC=1)S(F)(F)(F)(F)F
Computed Properties
- Exact Mass: 219.01411118Da
- Monoisotopic Mass: 219.01411118Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 27Ų
2-(Pentafluorosulfur)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC51097-1g |
2-Aminophenylsulphur pentafluoride |
1246998-10-6 | 1g |
£240.00 | 2023-09-02 | ||
| Apollo Scientific | PC51097-5g |
2-Aminophenylsulphur pentafluoride |
1246998-10-6 | 5g |
£720.00 | 2023-09-02 | ||
| abcr | AB357346-1 g |
2-(Pentafluorosulfur)aniline; . |
1246998-10-6 | 1 g |
€467.20 | 2023-07-19 | ||
| abcr | AB357346-5 g |
2-(Pentafluorosulfur)aniline; . |
1246998-10-6 | 5 g |
€1,321.60 | 2023-07-19 | ||
| TRC | P273573-10mg |
2-(Pentafluorosulfur)aniline |
1246998-10-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P273573-50mg |
2-(Pentafluorosulfur)aniline |
1246998-10-6 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P273573-100mg |
2-(Pentafluorosulfur)aniline |
1246998-10-6 | 100mg |
$ 185.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1292716-50mg |
2-(Pentafluorosulfur)aniline |
1246998-10-6 | 95% | 50mg |
$195 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1292716-100mg |
2-(Pentafluorosulfur)aniline |
1246998-10-6 | 95% | 100mg |
$240 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1292716-250mg |
2-(Pentafluorosulfur)aniline |
1246998-10-6 | 95% | 250mg |
$340 | 2025-02-26 |
2-(Pentafluorosulfur)aniline Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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